5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione

• IUPAC Name: 5-[2-(cyclohexen-1-yl)ethyl]-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C11H19N3S/c15-11-12-8-14(9-13-11)7-6-10-4-2-1-3-5-10/h4H,1-3,5-9H2,(H2,12,13,15)
• InChI Key: NFWGLEBFPRDUKI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCN2CNC(=S)NC2
• Molecular Formula: C11H19N3S
• Molecular Weight: 225.36 g/mol

Description

5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione is a chemical compound with a unique structure that includes a cyclohexene ring and a triazinane-2-thione moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione typically involves multiple steps starting from cyclohexanone. One method involves the continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine, which is a key intermediate. This process includes five chemical transformations and features in-line separation without intermediate purification .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the available literature. the continuous flow synthesis method mentioned above could be adapted for large-scale production due to its efficiency and high yield.

Chemical Reactions Analysis

Types of Reactions

5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The specific conditions depend on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or an alcohol, while reduction could produce an amine or a hydrocarbon.

Scientific Research Applications

5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may have potential as a biochemical probe or a precursor for biologically active compounds.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It could be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione involves its interaction with specific molecular targets and pathways. The exact mechanism is not fully understood, but it is believed to involve binding to certain enzymes or receptors, thereby modulating their activity. Further research is needed to elucidate the precise molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5-[2-(1-Cyclohexenyl)ethyl]-1,3,5-triazinane-2-thione include:

• 2-(1-Cyclohexenyl)ethylamine
• 1-Cyclohexenylacetonitrile
• 2-(1-Cyclohexenyl)butyramide

Uniqueness

What sets this compound apart from these similar compounds is its unique triazinane-2-thione moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.